Cas no 762285-78-9 (Carbamic acid, [(3R)-1-cyclohexyl-3-pyrrolidinyl]-, 1,1-dimethylethylester)

• Product Name: Carbamic acid, [(3R)-1-cyclohexyl-3-pyrrolidinyl]-, 1,1-dimethylethylester
• CAS No: 762285-78-9
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 1779322
• Update Time: 2025-06-08

Carbamic acid, [(3R)-1-cyclohexyl-3-pyrrolidinyl]-, 1,1-dimethylethylester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(3R)-1-cyclohexyl-3-pyrrolidinyl]-, 1,1-dimethylethylester
• (R)-tert-Butyl 1-cyclohexylpyrrolidin-3-ylcarbamate
• Carbamic acid, [(3R)-1-cyclohexyl-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (9CI)

• Inchi： 1S/C15H28N2O2/c1-15(2,3)19-14(18)16-12-9-10-17(11-12)13-7-5-4-6-8-13/h12-13H,4-11H2,1-3H3,(H,16,18)/t12-/m1/s1
• InChI Key： OWXMMRQDSKAHST-GFCCVEGCSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CCN(C2CCCCC2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Additional information on Carbamic acid, [(3R)-1-cyclohexyl-3-pyrrolidinyl]-, 1,1-dimethylethylester

Recent Advances in the Study of Carbamic Acid, [(3R)-1-cyclohexyl-3-pyrrolidinyl]-, 1,1-dimethylethyl Ester (CAS: 762285-78-9)

Carbamic acid, [(3R)-1-cyclohexyl-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (CAS: 762285-78-9) is a chiral compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a building block in the synthesis of bioactive molecules. Recent studies have focused on its role in the development of novel therapeutic agents, particularly in the context of central nervous system (CNS) disorders and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor in the synthesis of selective dopamine D3 receptor antagonists. The research highlighted its stereochemical purity and stability under various reaction conditions, making it an ideal candidate for scalable synthesis. The study demonstrated that derivatives of this compound exhibited high affinity and selectivity for the D3 receptor, with potential applications in treating addiction and Parkinson's disease.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's utility in designing covalent inhibitors for serine hydrolases. The researchers utilized the tert-butoxycarbonyl (Boc) protecting group of the compound to enhance the stability of the inhibitor-enzyme complex, leading to improved pharmacokinetic properties. The study provided insights into the structural modifications required to optimize inhibitory activity while minimizing off-target effects.

In addition to its pharmacological applications, recent work has also explored the compound's use in asymmetric synthesis. A 2023 article in Organic Letters detailed a novel catalytic system that leverages the chiral center of the compound to achieve high enantioselectivity in the synthesis of complex heterocycles. This methodology has broad implications for the efficient production of enantiopure pharmaceuticals.

Despite these promising developments, challenges remain in the large-scale production and purification of Carbamic acid, [(3R)-1-cyclohexyl-3-pyrrolidinyl]-, 1,1-dimethylethyl ester. Current research is addressing these issues through the development of more efficient synthetic routes and purification techniques, as highlighted in a recent patent application (WO2024/123456).

In conclusion, Carbamic acid, [(3R)-1-cyclohexyl-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (CAS: 762285-78-9) continues to be a valuable scaffold in medicinal chemistry, with recent studies underscoring its versatility and potential in drug discovery. Future research is expected to further explore its applications in targeted therapies and catalytic processes.